Cas no 1780791-63-0 ({1-2-(propan-2-yloxy)phenylcyclopropyl}methanol)

{1-[2-(Propan-2-yloxy)phenyl]cyclopropyl}methanol is a cyclopropyl-containing aromatic alcohol with potential applications as an intermediate in organic synthesis and pharmaceutical development. Its structure features a cyclopropane ring fused to a methoxy-substituted phenyl group, offering steric and electronic properties that may be leveraged in the design of bioactive compounds. The presence of both hydroxyl and isopropoxy functional groups enhances its versatility for further derivatization, such as esterification or etherification. This compound’s rigid cyclopropyl moiety may contribute to conformational constraints in target molecules, making it valuable for medicinal chemistry research. Suitable for controlled reactions under standard laboratory conditions, it requires handling with appropriate safety precautions due to its reactive functional groups.
{1-2-(propan-2-yloxy)phenylcyclopropyl}methanol structure
1780791-63-0 structure
Product Name:{1-2-(propan-2-yloxy)phenylcyclopropyl}methanol
CAS No:1780791-63-0
MF:C13H18O2
MW:206.280824184418
CID:6104282
PubChem ID:105425267
Update Time:2025-10-21

{1-2-(propan-2-yloxy)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-2-(propan-2-yloxy)phenylcyclopropyl}methanol
    • EN300-1761165
    • {1-[2-(propan-2-yloxy)phenyl]cyclopropyl}methanol
    • 1780791-63-0
    • Inchi: 1S/C13H18O2/c1-10(2)15-12-6-4-3-5-11(12)13(9-14)7-8-13/h3-6,10,14H,7-9H2,1-2H3
    • InChI Key: MXRZJTHBEDNRBQ-UHFFFAOYSA-N
    • SMILES: OCC1(C2C=CC=CC=2OC(C)C)CC1

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

{1-2-(propan-2-yloxy)phenylcyclopropyl}methanol Pricemore >>

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Additional information on {1-2-(propan-2-yloxy)phenylcyclopropyl}methanol

Recent Advances in the Study of 1780791-63-0 and {1-[2-(Propan-2-yloxy)phenyl]cyclopropyl}methanol

The chemical compound 1780791-63-0, along with its derivative {1-[2-(propan-2-yloxy)phenyl]cyclopropyl}methanol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the context of neurodegenerative diseases and inflammatory disorders. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their biological activity, mechanism of action, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1780791-63-0, which contribute to its ability to modulate key biological pathways. The compound's cyclopropyl moiety and propan-2-yloxy substituent are believed to play a critical role in its interaction with target proteins. Preliminary in vitro assays have demonstrated its efficacy in inhibiting specific enzymes involved in neuroinflammation, suggesting a promising avenue for the treatment of conditions such as Alzheimer's disease and multiple sclerosis.

The derivative {1-[2-(propan-2-yloxy)phenyl]cyclopropyl}methanol has been the focus of several pharmacokinetic and pharmacodynamic studies. Researchers have reported improved bioavailability and metabolic stability compared to the parent compound, 1780791-63-0. These properties make it a more viable candidate for further drug development. Additionally, recent in vivo studies have shown that this derivative can effectively cross the blood-brain barrier, a critical requirement for drugs targeting central nervous system disorders.

One of the most notable findings in recent literature is the compound's ability to modulate the activity of microglia, the immune cells of the central nervous system. Dysregulated microglial activity is a hallmark of many neurodegenerative diseases, and the ability of {1-[2-(propan-2-yloxy)phenyl]cyclopropyl}methanol to suppress pro-inflammatory cytokine release has been demonstrated in multiple preclinical models. This anti-inflammatory effect is accompanied by a neuroprotective action, further underscoring its therapeutic potential.

Despite these promising results, challenges remain in the development of these compounds as viable therapeutics. Issues such as off-target effects, long-term toxicity, and optimal dosing regimens need to be addressed in future studies. However, the current body of research provides a strong foundation for further investigation, and several pharmaceutical companies have already initiated preclinical development programs based on these findings.

In conclusion, the compounds 1780791-63-0 and {1-[2-(propan-2-yloxy)phenyl]cyclopropyl}methanol represent exciting new candidates in the field of neuropharmacology. Their unique mechanisms of action and promising preclinical data warrant further exploration, with the potential to address significant unmet medical needs in neurodegenerative and inflammatory diseases.

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